4-[3-(5-methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]-5,11-dihydro[1]benzoxepino[3,4-d]pyrimidine

• IUPAC Name: 1-[3-(5-methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]-5,11-dihydro-[1]benzoxepino[3,4-d]pyrimidine
• InChI: InChI=1S/C20H21N5O2/c1-13-23-19(24-27-13)15-6-4-8-25(10-15)20-16-9-14-5-2-3-7-18(14)26-11-17(16)21-12-22-20/h2-3,5,7,12,15H,4,6,8-11H2,1H3
• InChI Key: KSTUQTJORAYQDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2CCCN(C2)C3=NC=NC4=C3CC5=CC=CC=C5OC4
• Molecular Formula: C20H21N5O2
• Molecular Weight: 363.4 g/mol

Description

This compound belongs to a class of polycyclic N-heterocyclic compounds, characterized by their complex structure incorporating multiple heterocycles such as oxadiazole, piperidine, benzoxepino, and pyrimidine moieties. Such compounds are known for their potential in pharmaceutical applications due to their diverse biological activities.

Synthesis Analysis

The synthesis of this compound involves a multi-step process, often starting with the formation of the core heterocyclic structure followed by the introduction of side chains and functional groups. The synthesis might involve reactions like cyclization, amidation, and the use of hydroxylamine hydrochloride, which can lead to complex cyclization products including abnormal ring closures and cleavages, particularly affecting the pyrimidine component and facilitating the formation of oxadiazole rings (Sasaki et al., 2001).

Molecular Structure Analysis

The molecular structure of compounds in this category often shows a planar configuration of the benzisoxazole and pyrimidine moieties with the piperidine ring adopting a chair conformation. The structure is stabilized by intermolecular interactions such as hydrogen bonding, contributing to its stability and biological activity (Peeters et al., 1993).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including interactions with amines, which can lead to the opening of the oxadiazole ring and substitution reactions at the pyrimidine ring. The presence of a methylthio group at the pyrimidine ring can also be substituted, influencing the compound's chemical properties and reactivity (Yakubkene & Vainilavichyus, 1998).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Compounds containing a 1,2,4-oxadiazole ring have been found to exhibit a wide range of biological activities, including antibacterial, antiviral, and anti-inflammatory effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activities. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Given the wide range of biological activities exhibited by 1,2,4-oxadiazole derivatives, this compound could be a potential candidate for further study in drug discovery. Future research could focus on elucidating its mechanism of action and optimizing its properties for specific therapeutic applications.